Cas no 222835-95-2 (7-Azabicyclo[4.1.0]heptane, 7-(3-bromophenyl)-)

• Product Name: 7-Azabicyclo[4.1.0]heptane, 7-(3-bromophenyl)-
• CAS No: 222835-95-2
• MF: C₁₂H₁₄BrN
• MW: 252.150262355804
• CID: 1407647
• Update Time: 2024-08-15

7-Azabicyclo[4.1.0]heptane, 7-(3-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 7-Azabicyclo[4.1.0]heptane, 7-(3-bromophenyl)-

• Inchi： 1S/C12H14BrN/c13-9-4-3-5-10(8-9)14-11-6-1-2-7-12(11)14/h3-5,8,11-12H,1-2,6-7H2
• InChI Key： OKAFSHKZXAEMFY-UHFFFAOYSA-N
• SMILES： C12C(N1C1=CC=CC(Br)=C1)CCCC2

Computed Properties

• Exact Mass: 251.03102

Experimental Properties

• Density: 1.427±0.06 g/cm3(Predicted)
• Boiling Point: 341.8±25.0 °C(Predicted)
• PSA: 3.01
• pka: 5.11±0.40(Predicted)